Potassium hydrogen diiodate

• IUPAC Name: potassium;iodic acid;iodate
• InChI: InChI=1S/2HIO3.K/c2*2-1(3)4;/h2*(H,2,3,4);/q;;+1/p-1
• InChI Key: ACAYDTMSDROWHW-UHFFFAOYSA-M
• Canonical SMILES: OI(=O)=O.[O-]I(=O)=O.[K+]
• Molecular Formula: HI2KO6
• Related CAS: 7782-68-5 (Parent)
• DSSTOX Substance ID: DTXSID1065477
• Molecular Weight: 389.91 g/mol
• Physical Description: White hygroscopic powder; [Sigma-Aldrich MSDS]
• CAS RN: 13455-24-8

Description

Potassium hydrogen diiodate, also known as Potassium biiodate, is used in standardizing bases. It acts as an oxidizing agent and serves as an intermediate for the synthesis of potassium iodate. It is also used as an analysis reagent.

Synthesis Analysis

This compound is used in standardizing bases. It acts as an oxidizing agent and serves as an intermediate for the synthesis of potassium iodate. It is also used as an analysis reagent.

Molecular Structure Analysis

The molecular weight of this compound is 389.91 g/mol. The chemical formula is KH(IO₃)₂.

Chemical Reactions Analysis

This compound is used in standardizing bases. It acts as an oxidizing agent and serves as an intermediate for the synthesis of potassium iodate. It is also used as an analysis reagent.

Physical And Chemical Properties Analysis

This compound has a molar mass of 389.91 g/mol. It has a pH value of 1 - 2 (50 g/l, H₂O, 20 °C) and a bulk density of 1750 kg/m3. It is soluble in water with a solubility of 13 g/l.

Scientific Research Applications

• Hydrogen Storage and Energy Production :

  • Hydrogen Storage by KOH-modified Multi-walled Carbon Nanotubes : Potassium hydroxide (KOH) modification of carbon nanotubes showed a significant increase in hydrogen storage capacity. The presence of potassium plays a crucial role in the adsorption properties of the carbon material (Chen & Huang, 2007).
  • Potassium Ferrate(VI) in Hydrogen Production from Waste Activated Sludge : Research on potassium ferrate (K2FeO4) suggests its effectiveness in enhancing dark fermentative hydrogen production from waste activated sludge. The presence of potassium ions plays a role in the microbial dynamics and overall hydrogen yield (Li et al., 2020).

• Catalysis and Chemical Reactions :

  • Catalytic Hydrogenation of Carbon Dioxide : Potassium hydroxide was used in the catalytic hydrogenation of carbon dioxide, showcasing potassium's role in catalyzing the reaction to produce potassium formate with high turnover numbers (Tanaka, Yamashita & Nozaki, 2009).

• Material Science and Engineering :

  • Diclofenac Potassium Transdermal Patches Using Natural Rubber Latex Biomembranes : This study explored the use of natural rubber latex biomembranes as carriers for diclofenac potassium in transdermal patches. The research highlights potassium's role in medical applications, specifically in pain relief and anti-inflammatory treatments (Barros et al., 2015).

• Agricultural Research :

  • Research on Potassium in Agriculture : A review emphasizing the future needs for research on potassium in agriculture, discussing its role in soils, plants, crop nutrition, and human and animal nutrition. The paper highlights the significance of potassium in various physiological processes and stress situations in plants (Römheld & Kirkby, 2010).

• Medical Research and Drug Delivery :

  • Anti-tumour/metastasis Effects of Potassium-sparing Diuretic Amiloride : The paper discusses the anti-tumor and anti-metastasis activities of the potassium-sparing diuretic amiloride, indicating the potential secondary applications of potassium-related compounds in cancer treatment (Matthews, Ranson & Kelso, 2011).

• Environmental and Green Chemistry :

  • CO2 Capture with Potassium Carbonate Solutions : The review discusses the use of potassium carbonate solutions in CO2 capture, highlighting the environmental applications of potassium in reducing greenhouse gas emissions. It emphasizes the advantages of potassium carbonate, such as low cost and high stability (Borhani et al., 2015).

Mechanism of Action

Target of Action

Potassium hydrogen diiodate (KH(IO3)2) is a chemical compound with a molecular weight of 389.91 The primary targets of this compound are not well-documented in the literature

Mode of Action

It’s important to note that the compound is an oxidizer , which suggests it may interact with other substances by accepting electrons and causing oxidation reactions.

Pharmacokinetics

Its solubility is reported to be 13 g/L , which could influence its bioavailability.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its corrosive properties may be enhanced in certain conditions . .

Safety and Hazards

Potassium hydrogen diiodate may intensify fire as it is an oxidizer. It may be corrosive to metals and can cause severe skin burns and eye damage. It is recommended to keep it away from heat, hot surfaces, sparks, open flames, and other ignition sources. It should be stored away from clothing and other combustible materials. Direct contact or inhalation of its dust, fume, gas, mist, vapors, or spray should be avoided. After handling, skin should be washed thoroughly. Protective gloves, clothing, eye protection, and face protection should be worn while handling it.